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Compound of Interest

Compound Name: Iron nitrate

Cat. No.: B083410 Get Quote

This document provides a detailed, step-by-step guide for the preparation of a standard

aqueous solution of Iron(III) Nitrate. The protocol is intended for researchers, scientists, and

drug development professionals who require accurate and stable iron nitrate solutions for their

experimental work.

Introduction
Iron(III) nitrate, or ferric nitrate, is a chemical compound commonly used as a catalyst and a

mordant in various chemical reactions and analytical procedures. It is typically available as a

pale violet, hygroscopic crystalline solid in its nonahydrate form (Fe(NO₃)₃·9H₂O).[1] When

dissolved in water, iron(III) nitrate solutions are prone to hydrolysis, which forms ferric

hydroxide and gives the solution a characteristic yellow or brown color.[1][2] To ensure the

stability and accuracy of the standard solution, a small amount of nitric acid is added to

suppress this hydrolysis.[1][2] This protocol outlines the standard procedure for preparing a

clear and stable iron(III) nitrate solution from its solid nonahydrate form.

Materials and Equipment
Iron(III) Nitrate Nonahydrate (Fe(NO₃)₃·9H₂O), analytical grade

Deionized or distilled water

Nitric Acid (HNO₃), concentrated or 1M solution
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Electronic analytical balance

Volumetric flasks (various sizes as required)

Glass beakers

Graduated cylinders

Glass stirring rod

Wash bottle with deionized/distilled water

Funnel

Chemical-resistant storage bottle (e.g., glass or polyethylene)

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Safety Precautions
Personal Protection: Always wear appropriate PPE, including safety goggles, a lab coat, and

gloves, when handling chemicals.[3][4]

Ventilation: Prepare the solution in a well-ventilated area or under a chemical fume hood to

avoid inhalation of any vapors or mists.[5][6][7]

Oxidizing Agent: Iron(III) nitrate is an oxidizer.[5] Avoid contact with combustible, organic, or

other reducing agents to prevent fire hazards.[3][5]

Corrosive: Nitric acid is corrosive and can cause severe skin burns and eye damage. Handle

with extreme care.

Spill Management: In case of a spill, contain the material with sand or an absorbent material

and deposit it in a sealed container for disposal.[4]

First Aid: If the solution comes into contact with skin or eyes, rinse cautiously with water for

several minutes.[4] Remove contaminated clothing. Seek immediate medical attention if
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irritation persists or if swallowed.[4]

Experimental Protocol
This protocol is divided into two main stages: calculation of the required mass of solute and the

step-by-step preparation of the solution.

Calculation of Solute Mass
The mass of Iron(III) Nitrate Nonahydrate (Fe(NO₃)₃·9H₂O) required depends on the desired

final concentration (in mol/L) and volume (in L). Use the formula:

Mass (g) = Desired Concentration (mol/L) × Final Volume (L) × Molar Mass ( g/mol )

Table 1: Properties of Iron(III) Nitrate Nonahydrate

Property Value

Chemical Formula Fe(NO₃)₃·9H₂O

Molar Mass 404.00 g/mol [7]

| Appearance | Pale violet hygroscopic crystals[1] |

Table 2: Required Mass of Fe(NO₃)₃·9H₂O for a 1.0 L Final Volume

Desired Concentration Calculation Mass Required (g)

1.0 M
1.0 mol/L × 1.0 L × 404.00
g/mol

404.00 g

0.5 M
0.5 mol/L × 1.0 L × 404.00

g/mol
202.00 g

0.1 M
0.1 mol/L × 1.0 L × 404.00

g/mol
40.40 g

0.01 M (10 mM)
0.01 mol/L × 1.0 L × 404.00

g/mol
4.04 g
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| 0.002 M (2 mM) | 0.002 mol/L × 1.0 L × 404.00 g/mol | 0.808 g[2] |

Step-by-Step Solution Preparation
Weighing: Place a clean, dry beaker on the analytical balance and tare the mass. Carefully

weigh the calculated mass of Fe(NO₃)₃·9H₂O into the beaker.[2]

Dissolution: Add a volume of deionized or distilled water to the beaker, equivalent to

approximately 50-70% of the final desired volume. Stir the mixture with a clean glass rod

until the solid is completely dissolved.[2] The solution may appear yellow due to hydrolysis.

[2]

Acidification: To prevent hydrolysis and clear the solution, carefully add a small amount of

nitric acid.[2] For a 1 L solution, adding a few milliliters of 1 M nitric acid is typically sufficient.

[2] Stir gently until the solution becomes clear.

Quantitative Transfer: Place a funnel into the neck of a clean volumetric flask corresponding

to the desired final volume. Carefully pour the prepared solution from the beaker into the

flask.[2]

Rinsing: Rinse the beaker, stirring rod, and funnel at least three times with small volumes of

deionized water, transferring all rinsings into the volumetric flask.[2] This ensures that no

solute is lost during the transfer.

Dilution to Volume: Continue to add deionized water to the volumetric flask until the bottom

of the meniscus reaches the calibration mark on the neck of the flask.[2] Use a wash bottle

or pipette for the final additions to avoid overshooting the mark.

Homogenization: Stopper the volumetric flask securely and invert it 15-20 times to ensure

the solution is thoroughly mixed and the concentration is uniform.[2]

Storage: Transfer the final solution to a clean, dry, and properly labeled storage bottle. The

label should include the chemical name (Iron(III) Nitrate), concentration, date of preparation,

and your initials. Never store chemical solutions in a volumetric flask.
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Storage Conditions: Store the prepared solution in a tightly closed container in a cool, dry,

and well-ventilated area.[5][6] Keep it away from direct sunlight, heat sources, and

incompatible materials such as combustibles and organic compounds.[3][5]

Stability: The product is chemically stable under standard ambient storage conditions.[6] The

addition of nitric acid during preparation enhances stability by preventing the precipitation of

iron hydroxides. Properly stored solutions have a good shelf life.[4]
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Workflow for Preparing Standard Iron(III) Nitrate Solution

Preparation Phase

Finalization Phase

1. Calculate Mass
of Fe(NO₃)₃·9H₂O

2. Weigh Salt
on Analytical Balance

3. Dissolve in Beaker
with Deionized Water

4. Add Nitric Acid
to Prevent Hydrolysis

5. Quantitatively Transfer
to Volumetric Flask

Solution is clear

6. Dilute to Final Volume
with Deionized Water

7. Stopper and Mix
by Inversion

8. Transfer to Labeled
Storage Bottle

Click to download full resolution via product page

Caption: Experimental workflow for preparing a standard iron nitrate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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